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Compound of Interest

Compound Name:
2-(4-Tert-butylphenyl)quinoline-4-

carbohydrazide

CAS No.: 524933-35-5

Cat. No.: B457731

Get Quote

The quinoline ring is a privileged scaffold in medicinal chemistry, forming the core of numerous

approved drugs with activities ranging from anticancer to antimicrobial.[2][3][4] When

derivatized with a hydrazide moiety (-CONHNH2), these compounds gain additional hydrogen

bonding capabilities and structural flexibility.[1] The hydrazone linkage (-C=N-NH-CO-), often

formed by reacting the hydrazide with an aldehyde or ketone, is particularly important.[5][6][7]

This linker introduces a combination of rigidity and rotational freedom that can be crucial for

optimal positioning within a protein's binding pocket.[1]

Molecular docking is an indispensable computational tool that predicts the preferred orientation

of a ligand when bound to a receptor, allowing us to:

Elucidate Binding Modes: Understand how a molecule interacts with its target at an atomic

level.

Predict Binding Affinity: Estimate the strength of the interaction, often expressed as a binding

energy (ΔG), to rank potential drug candidates.[8]
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Guide Lead Optimization: Inform the rational design of more potent and selective derivatives

by identifying key interactions that can be enhanced.

Screen Virtual Libraries: Rapidly evaluate thousands of compounds against a target to

identify promising hits for further experimental validation.

This guide will walk you through the entire process, from preparing your molecules to

interpreting the final results with scientific rigor.

The Molecular Docking Workflow: A Conceptual
Overview
A successful docking study is a systematic process. Each step builds upon the last, and careful

execution is paramount for generating meaningful and reproducible results. The overall

workflow is a self-validating system designed to ensure the reliability of the final predictions.
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Phase 1: Pre-Docking Preparation

Phase 2: Simulation & Validation

Phase 3: Analysis & Interpretation

1. Target Selection
(e.g., PDB ID: 4BGH for CDK2)

2. Receptor Preparation
(Remove water, add hydrogens)

4. Define Binding Site
(Grid Box Generation)

3. Ligand Preparation
(Quinoline Hydrazide 3D structure, energy minimization)

5. Execute Docking
(e.g., AutoDock Vina)

6. Protocol Validation
(Re-docking of native ligand)

7. Pose & Score Analysis
(Binding Energy, Cluster Analysis)

8. Interaction Visualization
(H-bonds, Hydrophobic, π-π stacking)

9. Derive Structure-Activity
Relationships (SAR)
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Key Non-Covalent Interactions

Quinoline Hydrazide
Derivative

Hydrogen Bonds
(e.g., Hydrazide N-H with Asp C=O)

 Donor/Acceptor

Hydrophobic Interactions
(e.g., Quinoline ring with Leu, Val)

π-π Stacking
(e.g., Quinoline ring with Phe, Tyr)

Electrostatic/Ionic
(e.g., Protonated N with Glu, Asp)

Receptor Amino Acid
Residues

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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